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Compound of Interest

Compound Name: Propargyl-PEG4-acid

Cat. No.: B610238

This guide provides immediate and essential safety, operational, and disposal information for
researchers, scientists, and drug development professionals working with Propargyl-PEG4-
acid. Following these procedures is critical for ensuring laboratory safety and regulatory
compliance.

Propargyl-PEG4-acid is a heterobifunctional, PEGylated crosslinker used in bioconjugation
and as a building block in chemical biology and medicinal chemistry.[1] It features a carboxylic
acid and a propargy! group, allowing for reactions with primary amines and azide-containing
compounds, respectively.[2][3] The polyethylene glycol (PEG) spacer enhances its solubility in
agueous solutions.[3][4]

Hazard Identification and Safety Precautions

Propargyl-PEG4-acid is classified as a self-reactive substance, category C.[1] It is crucial to
handle this chemical with appropriate safety measures to prevent potential hazards.

GHS Pictogram:

($)

Signal Word: Danger|[1]

Hazard Statement: H242 - Heating may cause a fire.[1]

Precautionary Statements:[1]
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o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.

o P234: Keep only in original container.
o P235: Keep cool.
e P240: Ground and bond container and receiving equipment.

e P370 + P378: In case of fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish.

o P403: Store in a well-ventilated place.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety when
handling Propargyl-PEG4-acid.[5][6] The following equipment should be worn at all times:

Eye Protection: Wear tightly fitting safety goggles or a face shield that conforms to EU EN
166 or US NIOSH standards.[7][8][9]

e Hand Protection: Chemical-resistant gloves, such as nitrile or PVC, are essential to prevent
skin contact.[8][9][10] Gloves must be inspected before use and changed immediately if
contaminated.[7][11]

» Protective Clothing: A lab coat or chemical-resistant suit should be worn to protect the skin.
[8][10] For larger quantities or in case of a spill, a full chemically impervious suit may be
necessary.[8]

» Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,
use a NIOSH-approved respirator with an appropriate cartridge.[5][7]

o Footwear: Wear closed-toe, chemical-resistant footwear.[5][8]

Operational and Handling Plan
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A systematic approach to handling Propargyl-PEG4-acid is crucial for safety and experimental
success. Always handle this chemical in a well-ventilated area, preferably within a chemical
fume hood.[10]

Step-by-Step Handling Procedure:

» Preparation and Inspection:
o Ensure the work area is clean and free of ignition sources.[10] .
o Inspect all PPE for integrity before use.[5]
o Have a chemical spill kit readily accessible.[9]

» Handling the Compound:

o

Allow the container to reach room temperature before opening.

[¢]

Use spark-proof tools and explosion-proof equipment.[10]

[¢]

Avoid contact with skin, eyes, and clothing.[10]

[e]

Avoid the formation of dust and aerosols.[10]

o

If dissolving the compound, use anhydrous solvents like DMSO or DMF to preserve its
reactive groups.[4]

e Storage:
o Store the container tightly closed in a dry, cool, and well-ventilated place at -20°C.[1][2]
o Store away from incompatible materials and foodstuff containers.[7][10]

o Stock solutions can be stored at -80°C for up to six months or at -20°C for up to one
month.[12]

Disposal Plan
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Proper disposal of Propargyl-PEG4-acid and its containers is essential to prevent
environmental contamination and comply with regulations.

o Waste Collection:

o Solid Waste: Collect unused or expired solid Propargyl-PEG4-acid in a clearly labeled,
sealed container designated for chemical waste.[13]

o Liquid Waste: If the compound is in a solvent, collect it in a designated waste container for
halogenated or non-halogenated organic solvents, depending on the solvent used.[13] Do
not mix with aqueous waste.[13]

o Contaminated Labware: Dispose of items such as pipette tips, tubes, and weighing paper
that have come into direct contact with the chemical in a designated solid chemical waste
container.[13]

o Professional Disposal:

o The primary method for disposal is through a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[10]

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup.[13]

o Do not discharge the chemical or its containers into sewer systems or waterways.[10]

Quantitative Data

The following table summarizes the key quantitative data for Propargyl-PEG4-acid:
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Property Value Reference
CAS Number 1415800-32-6 [1]
Molecular Formula C12H2006 [1]
Molecular Weight 260.28 g/mol [1]

Physical Form Liquid [1]

Density 1.164 g/mL [1]
Refractive Index n/D 1.460 [1]

Purity >98% [2]

Storage Temperature -20°C [1][2]
Solubility Water, DMSO, DCM, DMF [2]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of Propargyl-
PEG4-acid.
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Caption: Workflow for Safe Handling of Propargyl-PEG4-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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